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Compound of Interest

Compound Name: 3,4-Dinitrobenzaldehyde

Cat. No.: B2410972 Get Quote

3,4-Dinitrobenzaldehyde, like other aromatic aldehydes, reacts with primary amines through a

nucleophilic addition-elimination reaction to form a Schiff base (an imine). This reaction is

typically catalyzed by acid. The dinitro-substituted aromatic ring acts as a strong chromophore,

allowing the resulting derivative to be detected by UV-Vis spectrophotometry.

The causality behind this choice is straightforward: the aldehyde provides a reactive site for the

amine, and the dinitrophenyl moiety provides the detection handle. The two nitro groups are

powerful electron-withdrawing groups, which enhance the electrophilicity of the aldehyde's

carbonyl carbon, facilitating the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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